Cas no 1226433-24-4 (2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide
• CAS No: 1226433-24-4
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6014557
• PubChem ID: 49677553
• Update Time: 2025-06-11

2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide
• N-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-1H-indole-3-carboxamide
• AKOS024527294
• F5889-0056
• SR-01000926162
• VU0527924-1
• N-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-1H-indole-3-carboxamide
• 1226433-24-4
• 2-[(1H-indol-3-yl)formamido]-N-[(oxolan-2-yl)methyl]acetamide
• SR-01000926162-1

• Inchi： 1S/C16H19N3O3/c1-19(15-7-4-8-22-15)14(20)10-18-16(21)12-9-17-13-6-3-2-5-11(12)13/h2-3,5-6,9,15,17H,4,7-8,10H2,1H3,(H,18,21)
• InChI Key： OTTGIDCZWMSHNL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NCC(=O)N(C2CCCO2)C)=O)=C1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide

Professional Introduction to Compound with CAS No 1226433-24-4 and Product Name: 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide

The compound with the CAS number 1226433-24-4 and the product name 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of key functional groups, such as the indole moiety and the formamido group, suggests a high degree of chemical complexity and versatility, making it a subject of intense research interest.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole ring, a prominent feature in 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide, is well-known for its biological activity and has been extensively studied for its role in various pharmacological processes. Research indicates that indole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this compound may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The formamido group in the molecular structure of 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide adds another layer of complexity and functionality. Formamido groups are known to participate in various chemical reactions and interactions, which can be leveraged to develop new drug candidates. In particular, the formamido group can enhance the solubility and bioavailability of pharmaceutical compounds, making them more effective when administered orally or through other routes. This feature is particularly important in drug design, as poor solubility can significantly limit the therapeutic efficacy of a drug.

The oxolan ring, another key component of this compound, is also worth mentioning. Oxolan rings are heterocyclic structures that have been explored for their potential in medicinal chemistry. They are known to exhibit various biological activities and can be incorporated into drug molecules to improve their pharmacokinetic properties. The presence of an oxolan ring in 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide suggests that this compound may possess unique interactions with biological targets, which could be exploited for therapeutic purposes.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The complex structure of 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide makes it a candidate for such multifunctional drug design. By combining different functional groups into a single molecule, researchers can create compounds that exhibit synergistic effects, potentially leading to more effective treatments with fewer side effects.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. Targeted therapies are designed to selectively interact with specific biological targets, thereby minimizing side effects and improving treatment outcomes. The unique structure of 2-(1H-indol-3-yl)formamido-N-(oxolan-2-yl)methylacetamide may allow it to interact with specific proteins or enzymes involved in disease pathways, making it a promising candidate for targeted drug development.

In conclusion, the compound with CAS number 1226433-24-4 and the product name 2-(1H-indol-3-yl)formamido-N-(oxolan-2-ylmethylacetamide) represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.